N-phenyl-1,3-benzodioxole-4-carboxamide

• IUPAC Name: N-phenyl-1,3-benzodioxole-4-carboxamide
• InChI: InChI=1S/C14H11NO3/c16-14(15-10-5-2-1-3-6-10)11-7-4-8-12-13(11)18-9-17-12/h1-8H,9H2,(H,15,16)
• InChI Key: DILHJKQJIRRSPN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=CC=CC(=C2O1)C(=O)NC3=CC=CC=C3
• Molecular Formula: C14H11NO3
• Molecular Weight: 241.24 g/mol

Description

N-phenyl-1,3-benzodioxole-4-carboxamide, also known as BPAP, is a synthetic compound that has been studied for its potential use in treating various neurological disorders. BPAP is a derivative of the naturally occurring compound, 1,3-benzodioxole, and has been found to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

N-phenyl-1,3-benzodioxole-4-carboxamide acts as a dopamine and serotonin receptor agonist, which means that it binds to these receptors and activates them. This leads to an increase in the release of dopamine and serotonin in the brain, which can help to alleviate the symptoms of neurological disorders such as Parkinson's disease, depression, and schizophrenia.
Biochemical and Physiological Effects:
Studies have shown that N-phenyl-1,3-benzodioxole-4-carboxamide has a number of biochemical and physiological effects in the brain. These include an increase in the release of dopamine and serotonin, as well as an increase in the activity of certain enzymes that are involved in the synthesis of these neurotransmitters. N-phenyl-1,3-benzodioxole-4-carboxamide has also been shown to increase the expression of certain genes that are involved in the regulation of dopamine and serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-phenyl-1,3-benzodioxole-4-carboxamide in lab experiments is its unique mechanism of action, which makes it a promising candidate for further research in the field of neuropharmacology. However, one of the limitations of using N-phenyl-1,3-benzodioxole-4-carboxamide is its relatively low potency compared to other dopamine and serotonin receptor agonists.

Future Directions

There are a number of future directions for research on N-phenyl-1,3-benzodioxole-4-carboxamide. One area of research could focus on the development of more potent derivatives of N-phenyl-1,3-benzodioxole-4-carboxamide that could be used in the treatment of neurological disorders. Another area of research could focus on the use of N-phenyl-1,3-benzodioxole-4-carboxamide in combination with other drugs to enhance its therapeutic effects. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of N-phenyl-1,3-benzodioxole-4-carboxamide in the brain.

Synthesis Methods

N-phenyl-1,3-benzodioxole-4-carboxamide can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the use of reagents such as lithium aluminum hydride, acetic anhydride, and phosphorus oxychloride. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

N-phenyl-1,3-benzodioxole-4-carboxamide has been studied for its potential use in treating various neurological disorders such as Parkinson's disease, depression, and schizophrenia. Studies have shown that N-phenyl-1,3-benzodioxole-4-carboxamide has a unique mechanism of action that involves the modulation of dopamine and serotonin receptors in the brain. This makes it a promising candidate for further research in the field of neuropharmacology.